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Compound of Interest

Bis(2-chlorophenyil)-
Compound Name:
bromomethane

Cat. No.: B188799

CAS Number: 200868-49-1
Molecular Formula: C13H9BrClz

This technical guide addresses the available information on Bis(2-chlorophenyl)-
bromomethane, a halogenated derivative of diphenylmethane. Due to the limited availability of
specific experimental data for this compound in publicly accessible scientific literature, this
document also provides a broader context based on related chemical structures and general
synthetic methodologies.

Identifiers and Chemical Properties

A critical first step in the study of any chemical compound is the accurate identification and
characterization of its fundamental properties.

Table 1: Identifiers for Bis(2-chlorophenyl)-bromomethane
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Identifier Value
CAS Number 200868-49-1
Molecular Formula C13H9BrCl2

1-(bromomethyl)-2-chloro-benzene; 1-chloro-2-
IUPAC Name ]
(chloromethyl)benzene; 2-chlorobenzyl chloride

Note: Detailed experimental data on the physical and chemical properties such as melting
point, boiling point, and solubility for Bis(2-chlorophenyl)-bromomethane are not readily
available in the cited literature. Researchers would need to perform experimental determination
for these values.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Bis(2-chlorophenyl)-
bromomethane is not available in the searched literature, general methods for the synthesis of
diarylmethanes can provide a foundational approach. The synthesis of structurally similar
compounds often involves Friedel-Crafts reactions or palladium-catalyzed cross-coupling
reactions.

A potential synthetic pathway could involve the reaction of 2-chlorobenzyl bromide with 2-
chlorotoluene in the presence of a Lewis acid catalyst. Alternatively, a Grignard reagent derived
from 2-chlorobenzyl chloride could be reacted with another molecule of 2-chlorobenzyl chloride
in the presence of a suitable catalyst.

Logical Workflow for a Potential Synthesis:
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Potential Synthetic Workflow for Bis(2-chlorophenyl)-bromomethane
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Caption: A potential multi-step synthesis of Bis(2-chlorophenyl)-bromomethane.
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Applications in Research and Drug Development

The utility of Bis(2-chlorophenyl)-bromomethane in drug development and scientific research
is not well-documented. However, the diphenylmethane scaffold is a common structural motif in
medicinal chemistry. Compounds containing this core structure have been investigated for a
variety of therapeutic applications, including as antagonists for various receptors and as
enzyme inhibitors. The presence of halogen atoms can significantly influence the
pharmacokinetic and pharmacodynamic properties of a molecule, potentially enhancing its
metabolic stability, lipophilicity, and binding affinity.

Safety and Handling

Specific toxicology and safety data for Bis(2-chlorophenyl)-bromomethane are not available.
However, based on the general reactivity of benzylic bromides and chlorinated aromatic
compounds, it should be handled with caution. It is likely to be an irritant to the skin, eyes, and
respiratory tract. Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. All work should be
conducted in a well-ventilated fume hood.

Conclusion

Bis(2-chlorophenyl)-bromomethane, identified by CAS number 200868-49-1, is a compound
for which detailed technical information is scarce in the public domain. While its basic identifiers
are known, a comprehensive understanding of its chemical and physical properties, a validated
synthesis protocol, and its potential applications require further experimental investigation.
Researchers and drug development professionals interested in this compound will need to rely
on general principles of organic chemistry and medicinal chemistry to guide their work. The
information provided in this guide serves as a starting point for such endeavors, highlighting the
current knowledge gaps and suggesting potential avenues for exploration.

 To cite this document: BenchChem. [An In-depth Technical Guide on Bis(2-chlorophenyl)-
bromomethane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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